Cas no 98166-23-5 (3,6-dihydro-2H-pyran-3-one)

• Product Name: 3,6-dihydro-2H-pyran-3-one
• CAS No: 98166-23-5
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD07186238
• CID: 1032995
• PubChem ID: 4672596
• Update Time: 2025-11-01

3,6-dihydro-2H-pyran-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one
• 2H-pyran-5-one
• 6H-pyran-3-one
• 3,6-dihydro-2H-pyran-3-one
• pyran-5-one
• 2H-Pyran-5(6H)-one
• YYRYKNXDWXDXSN-UHFFFAOYSA-N
• 6867AC
• SB23014
• AK120133
• AX8245549
• EN300-212835
• MFCD07186238
• 98166-23-5
• AS-56997
• CS-0051593
• FT-0708199
• DTXSID70405427
• O10790
• SY117397
• AMY23659
• AKOS006286515
• DA-39998
• XH1391

• MDL： MFCD07186238
• Inchi： 1S/C5H6O2/c6-5-2-1-3-7-4-5/h1-2H,3-4H2
• InChI Key： YYRYKNXDWXDXSN-UHFFFAOYSA-N
• SMILES： O1CC=CC(C1)=O

Computed Properties

• Exact Mass: 98.03680
• Monoisotopic Mass: 98.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0

Experimental Properties

• Boiling Point: 196.5±39.0°C at 760 mmHg
• PSA: 26.30000
• LogP: 0.14190

3,6-dihydro-2H-pyran-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 3,6-dihydro-2H-pyran-3-one

Professional Introduction to 3,6-dihydro-2H-pyran-3-one (CAS No. 98166-23-5)

3,6-dihydro-2H-pyran-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 98166-23-5, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyranone class, characterized by a six-membered ring containing both oxygen and carbon atoms, with a ketone functional group. The structural motif of 3,6-dihydro-2H-pyran-3-one makes it a versatile scaffold for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The pyranone core of this compound is a privileged structure in medicinal chemistry due to its ability to mimic natural products and exhibit diverse biological activities. Recent advancements in synthetic methodologies have enabled the efficient construction of complex derivatives from 3,6-dihydro-2H-pyran-3-one, facilitating its exploration as a key intermediate in drug discovery programs. The compound’s stability under various reaction conditions and its compatibility with multiple functionalization strategies make it an attractive choice for medicinal chemists.

In the realm of academic research, 3,6-dihydro-2H-pyran-3-one has been investigated for its potential applications in the synthesis of enzyme inhibitors and antimicrobial agents. For instance, studies have demonstrated its utility in generating derivatives that target bacterial enzymes involved in metabolic pathways essential for pathogenic survival. The structural flexibility of the pyranone ring allows for the introduction of pharmacophores that can modulate enzyme activity, offering a promising avenue for developing next-generation antibiotics.

Moreover, the pharmaceutical industry has leveraged 3,6-dihydro-2H-pyran-3-one as a precursor in the synthesis of small-molecule drugs with anti-inflammatory and anticancer properties. Researchers have reported the development of novel analogs that exhibit significant inhibitory effects on inflammatory cytokines and kinases. These findings highlight the compound’s potential as a lead molecule in therapeutic intervention against chronic inflammatory diseases and cancer-related pathologies.

The synthetic accessibility of CAS No. 98166-23-5 has further enhanced its appeal in industrial applications. Modern catalytic techniques and green chemistry principles have been employed to optimize the production process, ensuring high yields and minimal environmental impact. Such innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices.

Recent publications have also explored the role of 3,6-dihydro-2H-pyran-3-one in materials science, particularly in the development of chiral ligands for asymmetric catalysis. The compound’s ability to form stable complexes with transition metals has been exploited to design catalysts that facilitate enantioselective transformations, which are crucial for producing optically active pharmaceuticals.

The versatility of pyranone derivatives derived from 98166-23-5 extends to their application in agrochemical research. Researchers have synthesized novel compounds based on this scaffold that exhibit herbicidal and pesticidal activities. These findings underscore the broad utility of 3,6-dihydro-2H-pyran-3-one beyond traditional pharmaceutical applications.

Future directions in the study of CAS No 98166-23-5 may include exploring its role in drug delivery systems. The compound’s biocompatibility and ability to form inclusion complexes with other molecules make it a candidate for encapsulating therapeutic agents, enhancing their bioavailability and targeted action.

In conclusion, 3,6-dihydro-2H-pyran-3-one (98166-23-5) represents a structurally intriguing and biologically relevant molecule with far-reaching implications across multiple scientific disciplines. Its continued investigation promises to yield novel insights into medicinal chemistry, materials science, and sustainable industrial processes.